Cas no 1261365-93-8 (1-(6-(Dimethoxymethyl)-2,3-dihydro-1H-pyrido2,3-b1,4oxazin-1-yl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(6-(Dimethoxymethyl)-2,3-dihydro-1H-pyrido2,3-b1,4oxazin-1-yl)-2,2-dimethylpropan-1-one
• CAS No: 1261365-93-8
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• MDL: MFCD18374155
• CID: 1069325
• PubChem ID: 329772290
• Update Time: 2025-07-09

1-(6-(Dimethoxymethyl)-2,3-dihydro-1H-pyrido2,3-b1,4oxazin-1-yl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-(Dimethoxymethyl)-2,3-dihydro-1H-pyrido-[2,3-b][1,4]oxazin-1-yl)-2,2-dimethylpropan-1-one
• 1-[6-(dimethoxymethyl)-2H,3H-pyrido[2,3-b][1,4]oxazin-1-yl]-2,2-dimethylpropan-1-one
• AKOS015851369
• 1-[6-(Dimethoxymethyl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazin-1-yl]-2,2-dimethylpropan-1-one
• DTXSID60679110
• 1-(6-(Dimethoxymethyl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazin-1-yl)-2,2-dimethylpropan-1-one, AldrichCPR
• 1-(6-(Dimethoxymethyl)-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazin-1-yl)-2,2-dimethylpropan-1-one
• 1-[6-(dimethoxymethyl)-2,3-dihydropyrido[2,3-b][1,4]oxazin-1-yl]-2,2-dimethylpropan-1-one
• 1261365-93-8
• MFCD18374155
• CS-0443954
• 1-(6-(Dimethoxymethyl)-2,3-dihydro-1H-pyrido2,3-b1,4oxazin-1-yl)-2,2-dimethylpropan-1-one

• MDL： MFCD18374155
• Inchi： 1S/C15H22N2O4/c1-15(2,3)14(18)17-8-9-21-12-11(17)7-6-10(16-12)13(19-4)20-5/h6-7,13H,8-9H2,1-5H3
• InChI Key： JQCZZVJXSXSWHP-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=C(C(OC)OC)N=2)N(CC1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 294.15800
• Monoisotopic Mass: 294.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 60.89000
• LogP: 2.20950

1-(6-(Dimethoxymethyl)-2,3-dihydro-1H-pyrido2,3-b1,4oxazin-1-yl)-2,2-dimethylpropan-1-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-(6-(Dimethoxymethyl)-2,3-dihydro-1H-pyrido2,3-b1,4oxazin-1-yl)-2,2-dimethylpropan-1-one

1-(6-(Dimethoxymethyl)-2,3-dihydro-1H-pyrido[2,3-b]1,4-oxazin-1-yl)-2,2-dimethylpropan-1-one: A Comprehensive Overview

1-(6-(Dimethoxymethyl)-2,3-dihydro-1H-pyrido[2,3-b]1,4-oxazin-1-yl)-2,2-dimethylpropan-1-one, commonly referred to by its CAS number 1261365-93-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring system with a 1,4-oxazine moiety and a dimethoxy-substituted methyl group. The presence of these functional groups makes it a versatile molecule for exploring novel chemical reactions and biological activities.

The synthesis of this compound involves a series of carefully designed multi-step reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway for this compound, improving both yield and purity. For instance, the use of transition metal catalysts and advanced coupling reactions has been pivotal in constructing the pyrido[2,3-b]1,4-oxazine core. This core is then further functionalized with the dimethoxymethyl group and the 2,2-dimethylpropanone substituent through precise alkylation and acylation steps.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyrido[2,3-b]1,4-oxazine framework is known to exhibit interesting pharmacological properties, including anti-inflammatory and antitumor activities. Recent studies have demonstrated that derivatives of this compound can modulate key cellular pathways involved in cancer progression. For example, research published in Journal of Medicinal Chemistry highlights the ability of this compound to inhibit specific kinase enzymes associated with tumor growth.

In addition to its pharmaceutical applications, this compound has also garnered attention in materials science. Its rigid aromatic system and functional substituents make it a candidate for developing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers at the University of California have explored its electronic properties using density functional theory (DFT) calculations, revealing its potential as an electron transport layer in OLED devices.

The environmental impact of this compound is another critical area of study. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of such compounds becomes essential. Recent eco-toxicological studies have shown that under controlled conditions, this compound exhibits low acute toxicity to aquatic organisms. However, further research is needed to assess its long-term effects on ecosystems.

In conclusion, 1-(6-(Dimethoxymethyl)-2,3-dihydro-1H-pyrido[2,3-b]1,4-oxazin-1-yl)-2,2-dimethylpropan-1-one (CAS No: 1261365-93-8) represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure offers opportunities for innovation in drug discovery and materials science while raising important questions about its environmental footprint. As research continues to unfold, this compound is poised to make significant contributions to both academic and industrial advancements.